Cas no 851970-74-6 (1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea)

• Product Name: 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea
• CAS No: 851970-74-6
• MF: C₂₅H₂₆FN₃O₂S
• MW: 451.556248188019
• CID: 5983061
• PubChem ID: 3303747
• Update Time: 2025-07-16

1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea
• 3-(4-ethoxyphenyl)-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)thiourea
• Thiourea, N'-(4-ethoxyphenyl)-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-N-(2-furanylmethyl)-
• 3-(4-ethoxyphenyl)-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)thiourea
• 851970-74-6
• 1-(4-ethoxyphenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-3-[(furan-2-yl)methyl]thiourea
• AKOS001503385
• F0633-0042

• Inchi： 1S/C25H26FN3O2S/c1-3-30-20-9-7-19(8-10-20)28-25(32)29(16-21-5-4-14-31-21)13-12-22-17(2)27-24-11-6-18(26)15-23(22)24/h4-11,14-15,27H,3,12-13,16H2,1-2H3,(H,28,32)
• InChI Key： RXPKLVWPPGKUKO-UHFFFAOYSA-N
• SMILES： N(CCC1C2=C(NC=1C)C=CC(F)=C2)(CC1=CC=CO1)C(NC1=CC=C(OCC)C=C1)=S

Computed Properties

• Exact Mass: 451.173
• Monoisotopic Mass: 451.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 621.5±65.0 °C(Predicted)
• pka: 13.62±0.70(Predicted)

Additional information on 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea

Comprehensive Analysis of 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea (CAS No. 851970-74-6)

The compound 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea (CAS No. 851970-74-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of indole, furan, and thiourea moieties makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly interested in its potential as a modulator of specific biological pathways, given its interaction with key enzymatic targets.

One of the most intriguing aspects of this compound is its 5-fluoro-2-methyl-1H-indol-3-yl group, which is known for its bioactivity in numerous therapeutic contexts. The presence of a fluoro substituent enhances the molecule's metabolic stability and binding affinity, making it a valuable scaffold for designing novel inhibitors. Additionally, the furan-2-yl component contributes to its aromaticity and potential for π-π stacking interactions, which are critical for protein-ligand binding.

In recent years, the scientific community has focused on the role of thiourea derivatives in medicinal chemistry. These compounds are renowned for their ability to act as hydrogen bond donors and acceptors, facilitating interactions with biological targets. The methylthiourea segment in this molecule further enhances its versatility, enabling researchers to explore its utility in developing treatments for conditions such as inflammation and metabolic disorders. This aligns with current trends in precision medicine, where tailored molecular designs are prioritized.

The 4-ethoxyphenyl group in the compound's structure is another area of interest. Ethoxy-substituted aromatic systems are often associated with improved pharmacokinetic properties, including enhanced solubility and bioavailability. This feature is particularly relevant in the context of oral drug formulations, where optimizing absorption is a key challenge. As such, 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea represents a compelling case study in rational drug design.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including indole alkylation and thiourea coupling reactions. These processes require careful optimization to achieve high yields and purity, which are essential for subsequent biological testing. The compound's CAS No. 851970-74-6 serves as a unique identifier, ensuring accurate referencing in academic and industrial research databases.

Current research trends highlight the growing demand for small-molecule modulators with selective activity profiles. This compound's ability to interact with specific receptors or enzymes positions it as a potential lead candidate for further development. Moreover, its structural features align with the broader shift toward fragment-based drug discovery, where smaller, functionalized units are assembled to create optimized therapeutics.

In conclusion, 1-(4-ethoxyphenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-3-(furan-2-yl)methylthiourea (CAS No. 851970-74-6) exemplifies the intersection of innovative chemistry and therapeutic potential. Its multifaceted structure and bioactivity make it a subject of ongoing investigation, with implications for advancing both fundamental science and applied medicine. As the field continues to evolve, this compound is likely to remain a focal point for researchers seeking to address unmet medical needs through molecular innovation.